Cas no 186550-26-5 (3'-methoxybiphenyl-4-sulfonyl chloride)

3'-Methoxybiphenyl-4-sulfonyl chloride is a sulfonylation reagent commonly employed in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its biphenyl core, substituted with a methoxy group at the 3'-position, enhances reactivity and selectivity in sulfonylation reactions. The sulfonyl chloride moiety is highly electrophilic, facilitating efficient coupling with nucleophiles such as amines or alcohols to form sulfonamides or sulfonate esters. This compound is valued for its stability under controlled conditions and its utility in constructing complex intermediates for pharmaceuticals, agrochemicals, and materials science. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
3'-methoxybiphenyl-4-sulfonyl chloride structure
186550-26-5 structure
Product Name:3'-methoxybiphenyl-4-sulfonyl chloride
CAS No:186550-26-5
MF:C13H11ClO3S
MW:282.742641687393
MDL:MFCD06409270
CID:114850
PubChem ID:10826798
Update Time:2025-05-27

3'-methoxybiphenyl-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-sulfonylchloride, 3'-methoxy-
    • 3-Methoxy-Biphenyl-4-Sulfonyl Chloride
    • 3'-Methoxybiphenyl-4-sulfonyl chloride
    • 3'-METHOXY-BIPHENYL-4-SULFONYL CHLORIDE
    • 3′-Methoxybiphenyl-4-sulfonyl chloride
    • 4-(3-methoxyphenyl)benzenesulfonyl chloride
    • 3'-METHOXY[1,1'-BIPHENYL]-4-SULFONYL CHLORIDE
    • [1,1'-BIPHENYL]-4-SULFONYL CHLORIDE, 3'-METHOXY-
    • A813056
    • SCHEMBL2325334
    • AS-64339
    • MFCD06409270
    • 3/'-METHOXY-BIPHENYL-4-SULFONYL CHLORIDE
    • 3'-methoxy-[1,1'-biphenyl]-4-sulfonylchloride
    • 3'-methoxy-[1,1'-biphenyl]-4-sulfonyl chloride
    • 186550-26-5
    • 4-(3-methoxyphenyl)benzene-1-sulfonyl chloride
    • J-011978
    • AKOS000813790
    • EN300-239659
    • F9995-0471
    • FT-0723252
    • DTXSID00445492
    • STL302110
    • DB-016335
    • 3'-methoxybiphenyl-4-sulfonyl chloride
    • MDL: MFCD06409270
    • Inchi: 1S/C13H11ClO3S/c1-17-12-4-2-3-11(9-12)10-5-7-13(8-6-10)18(14,15)16/h2-9H,1H3
    • InChI Key: DVQBUJTYQXKLKZ-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)C1C=CC=C(C=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 282.01200
  • Monoisotopic Mass: 282.0117431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.313
  • Melting Point: 80-84℃
  • Boiling Point: 402.968°C at 760 mmHg
  • Flash Point: 197.508°C
  • Refractive Index: 1.578
  • PSA: 51.75000
  • LogP: 4.37050
  • Sensitiveness: Moisture Sensitive

3'-methoxybiphenyl-4-sulfonyl chloride Security Information

  • HazardClass:8

3'-methoxybiphenyl-4-sulfonyl chloride Pricemore >>

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